4-phenylthio-1,4-androstadiene-3,17-dione
4-phenylthio-1,4-androstadiene-3,17-dione
Brand Name:
Vulcanchem
CAS No.:
164080-14-2
VCID:
VC0062143
InChI:
InChI=1S/C25H28O2S/c1-24-15-13-21(26)23(28-16-6-4-3-5-7-16)20(24)9-8-17-18-10-11-22(27)25(18,2)14-12-19(17)24/h3-7,13,15,17-19H,8-12,14H2,1-2H3/t17-,18-,19-,24+,25-/m0/s1
SMILES:
CC12CCC3C(C1CCC2=O)CCC4=C(C(=O)C=CC34C)SC5=CC=CC=C5
Molecular Formula:
C25H28O2S
Molecular Weight:
392.6 g/mol
4-phenylthio-1,4-androstadiene-3,17-dione
CAS No.: 164080-14-2
Main Products
VCID: VC0062143
Molecular Formula: C25H28O2S
Molecular Weight: 392.6 g/mol
| CAS No. | 164080-14-2 |
|---|---|
| Product Name | 4-phenylthio-1,4-androstadiene-3,17-dione |
| Molecular Formula | C25H28O2S |
| Molecular Weight | 392.6 g/mol |
| IUPAC Name | (8R,9S,10R,13S,14S)-10,13-dimethyl-4-phenylsulfanyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-dione |
| Standard InChI | InChI=1S/C25H28O2S/c1-24-15-13-21(26)23(28-16-6-4-3-5-7-16)20(24)9-8-17-18-10-11-22(27)25(18,2)14-12-19(17)24/h3-7,13,15,17-19H,8-12,14H2,1-2H3/t17-,18-,19-,24+,25-/m0/s1 |
| Standard InChIKey | MMYLCMINTKNPSR-BKCLIDBKSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CCC4=C(C(=O)C=C[C@]34C)SC5=CC=CC=C5 |
| SMILES | CC12CCC3C(C1CCC2=O)CCC4=C(C(=O)C=CC34C)SC5=CC=CC=C5 |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)CCC4=C(C(=O)C=CC34C)SC5=CC=CC=C5 |
| Synonyms | 4,6-PTADD 4-phenylthio-1,4-androstadiene-3,17-dione 4-thiophenyl-1,4-androstadiene-3,17-dione 4-TP-1,4-ADD |
| PubChem Compound | 190972 |
| Last Modified | Nov 11 2021 |
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